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Compound of Interest

Compound Name: (2)-1,4-dibromobut-2-ene

Cat. No.: B095314

Disclaimer: Specific safety data and disposal procedures for (Z)-1,4-dibromobut-2-ene are not
readily available. The following guidance is based on information for the closely related (E)-
isomer and general best practices for the disposal of reactive halogenated organic compounds.
It is imperative to consult with your institution's environmental health and safety (EHS)
department for specific disposal requirements.

This document provides essential safety and logistical information for the proper disposal of
(2)-1,4-dibromobut-2-ene, targeting researchers, scientists, and drug development
professionals. The procedural guidance aims to ensure safe handling and compliance with
standard laboratory safety protocols.

Immediate Safety and Handling Precautions

(2)-1,4-dibromobut-2-ene is a reactive allylic bromide and should be handled with extreme
caution.[1] It is crucial to wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat. All handling should be performed in a
well-ventilated chemical fume hood.[2][3][4][5] Avoid contact with skin and eyes, and prevent
inhalation of vapors.[2][3][4][5] This compound is incompatible with strong oxidizing agents and
strong bases.[6][7][8]

Quantitative Data and Physical Properties

Due to the limited availability of specific data for the (Z)-isomer, the following table includes
information for both isomers where available, with the understanding that their physical
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properties and hazards are likely to be very similar.

Property Value Source
Chemical Name (2)-1,4-dibromobut-2-ene PubChem
Synonyms cis-1,4-dibromo-2-butene PubChem
CAS Number 6974-12-5 PubChem
Molecular Formula C4H6Br2 PubChem
Molecular Weight 213.90 g/mol PubChem
Appearance White to light yellow crystalline ChemicalBook
powder

Melting Point 48-51 °C (lit.) LookChem
Boiling Point 203 °C at 760 mmHg (lit.) LookChem
Flash Point 71.9°C LookChem
Density 1.867 g/cm3 LookChem
Solubility Insoluble in water [61[71[8]
Storage 0-6°C, light-sensitive LookChem

Experimental Protocol for Small Spill Neutralization

This protocol is adapted from guidelines for the (E)-isomer and should only be performed by

trained personnel.

Materials:

60-70% ethanol[8]

Activated charcoal adsorbent[9]

Sealable containers for waste disposal

Appropriate PPE (chemical-resistant gloves, safety goggles, lab coat, respirator if necessary)
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Procedure:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill
area. Ensure the area is well-ventilated, preferably within a chemical fume hood.[9]

o Containment: If it is safe to do so, prevent the spill from spreading.

o Absorption: For small spills, cover the area with an activated charcoal adsorbent.[9]
Alternatively, you can dampen the solid spill material with 60-70% ethanol and transfer the
dampened material to a suitable container.[8]

e Collection: Use absorbent paper dampened with 60-70% ethanol to pick up any remaining
material.[8]

e Packaging: Place all contaminated materials (adsorbent, paper towels, gloves, etc.) into a
sealable, labeled container for hazardous waste disposal.

o Decontamination: Wash the spill area with a soap and water solution.

o Disposal: The sealed container with the absorbed material should be treated as hazardous
waste and disposed of through your institution's EHS-approved waste stream.

Disposal Workflow

The proper disposal of (Z)-1,4-dibromobut-2-ene follows the general principles for reactive
halogenated organic waste. The primary method of disposal is through a licensed professional
waste disposal service, often involving incineration.
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Disposal Workflow for (2)-1,4-dibromobut-2-ene
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Caption: Logical workflow for the disposal of (Z)-1,4-dibromobut-2-ene.
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Waste Treatment Methods

¢ Incineration: The recommended method for the disposal of (Z)-1,4-dibromobut-2-ene is to
dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber. This should be performed by a licensed
professional waste disposal service.

 Landfill: Disposal in a landfill is not a suitable method for this compound.
e Sewer System: Do not dispose of (Z)-1,4-dibromobut-2-ene down the drain.

Contaminated Packaging

Dispose of contaminated packaging as unused product. Ensure containers are empty before
disposal and follow the same hazardous waste stream as the chemical itself.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and environmentally responsible disposal of (Z)-1,4-dibromobut-2-ene. Always prioritize safety
and consult with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for (Z)-1,4-dibromobut-2-
ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095314+#z-1-4-dibromobut-2-ene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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